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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available

Daminozide-d4, a deuterated internal standard crucial for the accurate quantification of

Daminozide. This document details available sources, their reported purities, and typical

analytical methodologies for its use.

Commercial Sources and Purity of Daminozide-d4
Daminozide-d4 is available from several reputable chemical suppliers. The purity of these

standards is a critical factor for accurate quantitative analysis. The following table summarizes

the commercially available sources and their stated purities.
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Supplier Catalog Number Stated Purity Analytical Method

Cayman Chemical 39264
≥99% deuterated

forms (d1-d4)[1][2][3]

Not explicitly stated on

the product page, but

intended for GC- or

LC-MS applications.

[1][2]

LGC Standards

(distributor for Toronto

Research Chemicals)

TRC-D416717 >95% HPLC

LGC Standards CDN-D-7611
98 atom % D, min

98% Chemical Purity
Not explicitly stated

Achemtek 98+% Not explicitly stated

Clearsynth

Not explicitly stated,

Certificate of Analysis

provided

Not explicitly stated

MedchemExpress HY-W708369

Not explicitly stated,

Certificate of Analysis

available upon

request

Not explicitly stated

Experimental Protocols: Use of Daminozide-d4 as
an Internal Standard
Detailed experimental protocols for the determination of Daminozide purity by the

manufacturers are often proprietary and not publicly available. However, the primary

application of Daminozide-d4 is as an internal standard in analytical methods for the

quantification of Daminozide in various matrices. The following is a generalized experimental

protocol synthesized from published research articles.

Sample Preparation and Extraction
A common method for the analysis of Daminozide involves its hydrolysis to unsymmetrical

dimethylhydrazine (UDMH), followed by derivatization.
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Hydrolysis: The sample matrix (e.g., fruit, soil, biological fluid) is typically subjected to

alkaline hydrolysis to convert Daminozide to UDMH.

Extraction: The resulting UDMH is then extracted from the matrix using a suitable solvent.

Internal Standard Spiking: A known concentration of Daminozide-d4 is added to the sample

prior to extraction. This allows for the correction of any analyte loss during sample

preparation and analysis.

Chromatographic Analysis
The derivatized UDMH, along with the deuterated internal standard, is then analyzed by gas

chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS).

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is frequently used for the

analysis of Daminozide. The derivatized UDMH is separated on a GC column and detected

by a mass spectrometer. The use of Daminozide-d4 as an internal standard allows for

accurate quantification by comparing the peak area of the analyte to that of the internal

standard.

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is another powerful technique

for the determination of Daminozide. It offers the advantage of analyzing the intact molecule

without the need for derivatization in some cases.

Workflow for Quantitative Analysis using
Daminozide-d4
The following diagram illustrates a typical workflow for the quantitative analysis of Daminozide

using Daminozide-d4 as an internal standard.
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Caption: Workflow for Daminozide analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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